Cas no 2138063-22-4 (3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 2138063-22-4
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5982339
• PubChem ID: 165492678
• Update Time: 2025-07-16

3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1150080
• 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• 2138063-22-4

• Inchi： 1S/C12H23N3/c1-8(7-12(3,4)5)10-9(2)11(13)15(6)14-10/h8H,7,13H2,1-6H3
• InChI Key： RJSYECVRAPGLEN-UHFFFAOYSA-N
• SMILES： N1=C(C(C)=C(N)N1C)C(C)CC(C)(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Introduction to 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 2138063-22-4) and Its Emerging Applications in Chemical Biology

The compound 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine, identified by the CAS number 2138063-22-4, represents a fascinating molecule in the realm of chemical biology. Its unique structural framework, featuring a pyrazole core substituted with bulky alkyl groups and methyl groups, positions it as a promising candidate for various biochemical and pharmacological investigations. This introduction delves into the molecular characteristics of this compound, explores its potential applications based on recent scientific advancements, and discusses its significance in the broader context of drug discovery and molecular research.

The molecular structure of 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine is characterized by a pyrazole ring system, which is a heterocyclic aromatic compound containing two adjacent nitrogen atoms. This core structure is further modified by the presence of two methyl groups at the 1-position and 4-position of the pyrazole ring, along with a bulky 4,4-dimethylpentan-2-yl side chain attached to the 3-position. Such modifications introduce steric hindrance and potential hydrogen bonding capabilities, which can influence both the compound's solubility and its interactions with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse biological activities. The pyrazole scaffold is known for its versatility in acting as a pharmacophore in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine may confer unique properties that make it particularly suitable for modulating specific biological pathways. For instance, the bulky side chain could enhance binding affinity to protein targets by increasing steric interactions, while the methyl groups might facilitate hydrogen bonding or hydrophobic interactions depending on the target site.

In the context of drug discovery, the development of novel scaffolds like 3-(4,4-dimethylpentan-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine is driven by the need for compounds with improved pharmacokinetic profiles and reduced toxicity. The presence of multiple methyl groups could influence metabolic stability, while the pyrazole core offers a rigid framework that may enhance binding specificity. Computational modeling studies have begun to explore how such structural features contribute to target engagement, providing insights into potential drug-like properties before experimental validation is required.

One of the most exciting areas of research involving compounds like 3-(4,4-dimethylpentan-2-yl)-1H-pyrazol-5-amines is their application as modulators of enzyme activity. Pyrazole derivatives have been reported to interact with various enzymes by occupying active or allosteric sites. For example, modifications at the 3-position of the pyrazole ring can influence binding to enzymes such as kinases or phosphodiesterases. Given that aberrant enzyme activity is often implicated in diseases like cancer and inflammatory disorders, compounds like 3-(4,4-dimethylpentan-y)-1H-pyrazol-y-amines hold promise as lead candidates for developing new therapeutic agents.

Furthermore, recent advances in biocatalysis have enabled the synthesis of complex molecules like 3-(4,y,y-dimethylpentan-y-y)-1H-pyra-zol-y-amines through enantioselective routes. This has opened up possibilities for generating enantiomerically pure forms of these compounds, which are crucial for many pharmaceutical applications due to their stereoselective interactions with biological targets. The use of chiral auxiliaries or enzymes in synthetic routes not only improves yield but also ensures that only one enantiomer is produced, reducing potential side effects associated with racemic mixtures.

The potential applications of 3-(y,y,y-dimethylpentan-y-y)-1H-pyra-zol-y-amines extend beyond traditional drug discovery into areas such as agrochemicals and material science. Pyrazole derivatives are known for their herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants or pests. The structural features of this compound may make it an effective candidate for developing next-generation agrochemicals that are more selective and environmentally friendly compared to existing formulations.

From a chemical biology perspective, 3-(y,y,y-dimethylpen-tan-y-y)-1H-pyr-a-zol-y-amines serve as valuable tools for understanding molecular mechanisms underlying various diseases. By studying how these compounds interact with biological targets at the molecular level, researchers can gain insights into disease pathways that might otherwise remain obscure. This knowledge can then be leveraged to design more targeted therapies that address specific aspects of disease pathology, rather than relying on broad-spectrum treatments that may have unintended consequences.

The synthesis and characterization of novel compounds like 3-(y,y,y-dime-thylpen-tan-y-y)-1H-pyr-a-zol-y-amines require interdisciplinary collaboration between chemists, biologists, and computational scientists. High-throughput screening techniques combined with machine learning algorithms enable rapid identification of promising candidates based on their predicted bioactivity, while experimental validation provides critical data for refining molecular structures further. This integrated approach accelerates the drug discovery process significantly, bringing potentially beneficial therapies to patients more quickly than traditional methods alone would allow.

In conclusion, 3-(y,y,y-dime-thylpen-tan-y-y)-1H-pyr-a-zol-y-amines(CAS No.:2138063_22_44) represent an exciting area of research with broad implications across multiple scientific disciplines.` Their unique structural features offer opportunities for developing novel therapeutics, understanding complex biological processes, and advancing synthetic methodologies.` As research continues to uncover new applications`for this class`of compounds`the future holds great promise`for both academic investigations`and industrial developments.` By leveraging recent advancements`in chemical biology`and computational modeling`,` scientists are well-positioned`to harness`the potential`of molecules like `this one`to address some`of society's most pressing health challenges.`